Cas no 7783-05-3 (pyrosulfuric acid)

pyrosulfuric acid structure
pyrosulfuric acid structure
Product name:pyrosulfuric acid
CAS No:7783-05-3
MF:H2O7S2
MW:178.141678333282
CID:983833
PubChem ID:62682

pyrosulfuric acid Chemical and Physical Properties

Names and Identifiers

    • pyrosulfuric acid
    • Pyrosulfuric acid; Sulfuric acid anhydride; Disulfuric acid; Disulphuric acid
    • NTC1O8E83E
    • Q420720
    • Sulfuric acid anhydride
    • PYROSULFURIC ACID [MI]
    • VFNGKCDDZUSWLR-UHFFFAOYSA-N
    • EINECS 231-976-8
    • [(HO)S(O)2OS(O)2(OH)]
    • 7783-05-3
    • sulfo hydrogen sulfate
    • Disulphuric acid
    • CHEMBL1205545
    • mu-oxido-bis(hydroxidodioxidosulfur)
    • PSL
    • NS00043988
    • UNII-NTC1O8E83E
    • H2S2O7
    • DTXSID7064817
    • Disulfuric acid
    • CHEBI:29211
    • Inchi: InChI=1S/H2O7S2/c1-8(2,3)7-9(4,5)6/h(H,1,2,3)(H,4,5,6)
    • InChI Key: VFNGKCDDZUSWLR-UHFFFAOYSA-N
    • SMILES: OS(=O)(=O)OS(=O)(=O)O

Computed Properties

  • Exact Mass: 177.92416
  • Monoisotopic Mass: 177.92419475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Color/Form: Colorless monoclinic crystals are easily weathered in air. Dehydration starts at 32.4 ℃ and becomes anhydrous at 100 ℃
  • Density: 1.89
  • Melting Point: 35°
  • PSA: 117.97
  • Solubility: Soluble in water, insoluble in ethanol.

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